Cas no 1388846-55-6 ((R)-1,1,1-trifluorobut-3-en-2-amine)

• Product Name: (R)-1,1,1-trifluorobut-3-en-2-amine
• CAS No: 1388846-55-6
• MF: C₄H₆F₃N
• MW: 125.092351436615
• CID: 5581313
• PubChem ID: 88945159
• Update Time: 2025-05-28

(R)-1,1,1-trifluorobut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1,1,1-trifluorobut-3-en-2-amine
• 3-Buten-2-amine, 1,1,1-trifluoro-, (2R)-
• 1388846-55-6
• SCHEMBL12666806
• (2R)-1,1,1-trifluorobut-3-en-2-amine
• EN300-7601661

• Inchi： 1S/C4H6F3N/c1-2-3(8)4(5,6)7/h2-3H,1,8H2/t3-/m1/s1
• InChI Key： ZJWJXQCEGDDRLX-GSVOUGTGSA-N
• SMILES： FC([C@@H](C=C)N)(F)F

Computed Properties

• Exact Mass: 125.04523368g/mol
• Monoisotopic Mass: 125.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 85.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 90.7±35.0 °C(Predicted)
• pka: 4.83±0.50(Predicted)

Additional information on (R)-1,1,1-trifluorobut-3-en-2-amine

Recent Advances in the Application of (R)-1,1,1-trifluorobut-3-en-2-amine (CAS: 1388846-55-6) in Chemical Biology and Pharmaceutical Research

The compound (R)-1,1,1-trifluorobut-3-en-2-amine (CAS: 1388846-55-6) has recently emerged as a key chiral building block in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and metabolic diseases. This trifluoromethylated allylamine derivative exhibits unique physicochemical properties due to the combination of its stereocenter, amine functionality, and electron-withdrawing trifluoromethyl group, making it a versatile intermediate for asymmetric synthesis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing novel γ-aminobutyric acid (GABA) analogues. Researchers at the University of Tokyo developed an efficient enantioselective route to synthesize (R)-1,1,1-trifluorobut-3-en-2-amine with >99% ee using a modified Jacobsen's catalyst system. The resulting chiral amine was subsequently incorporated into GABA receptor modulators showing improved blood-brain barrier penetration compared to non-fluorinated counterparts, with compound 7c exhibiting a 3.2-fold increase in brain-to-plasma ratio in murine models.

In metabolic disease research, a 2024 Nature Communications paper reported the use of this building block in developing potent and selective GPR40 agonists for type 2 diabetes treatment. The trifluoromethyl group was found to significantly enhance metabolic stability while maintaining high agonist activity (EC50 = 8.7 nM). Molecular dynamics simulations revealed that the (R)-configuration optimally positions the trifluoromethyl group for hydrophobic interactions within the GPR40 binding pocket, explaining the 15-fold higher potency compared to the (S)-enantiomer.

The synthetic versatility of 1388846-55-6 was further highlighted in a recent ACS Catalysis publication (2024), where it served as a key intermediate in the modular synthesis of fluorinated pyrrolidine derivatives via a [3+2] cycloaddition strategy. The electron-deficient double bond showed remarkable reactivity in copper-catalyzed azide-alkyne cycloadditions (CuAAC), enabling rapid assembly of trifluoromethylated heterocycles with potential as protease inhibitors.

From a safety perspective, recent toxicological studies (Regulatory Toxicology and Pharmacology, 2023) indicate that (R)-1,1,1-trifluorobut-3-en-2-amine exhibits favorable ADME properties with no observed genotoxicity in standard Ames tests up to 1 mM concentration. However, researchers note that appropriate handling precautions are necessary due to its moderate volatility (vapor pressure = 0.8 mmHg at 25°C) and potential for amine-related irritation.

The commercial availability of this compound has significantly improved in 2024, with several suppliers now offering both enantiomers at research (mg to g) and development (kg) scales. Current Good Manufacturing Practice (cGMP) production routes have been established using enzymatic resolution or asymmetric hydrogenation approaches, with reported overall yields of 68-72% at pilot plant scale.

Future research directions highlighted in recent reviews include exploring this scaffold in: (1) PET tracer development leveraging the fluorine-18 isotope, (2) covalent inhibitor design through the reactive enamine functionality, and (3) as a directing group in transition metal-catalyzed C-H activation reactions. The unique combination of fluorine effects and chiral control offered by 1388846-55-6 continues to drive innovation across multiple therapeutic areas.